3-Amino-3-(2-methylthiophen-3-yl)propanoic acid

• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• SMILES: CC1=C(C=CS1)C(CC(=O)O)N
• InChI: InChI=1S/C8H11NO2S/c1-5-6(2-3-12-5)7(9)4-8(10)11/h2-3,7H,4,9H2,1H3,(H,10,11)
• InChIKey: AKZZDMYVZNQIKT-UHFFFAOYSA-N

3-Amino-3-(2-methylthiophen-3-yl)propanoic Acid Overview

3-Amino-3-(2-methylthiophen-3-yl)propanoic acid is a non‑proteinogenic β‑amino acid derivative that incorporates a 2‑methyl‑substituted thiophene ring at the β‑carbon [1]. The compound possesses a chiral center, enabling the preparation and procurement of individual (R)‑ and (S)‑enantiomers [2]. Its bifunctional architecture—combining an amino group, a carboxylic acid, and an electron‑rich heteroaromatic ring—positions it as a versatile intermediate for medicinal chemistry, particularly in the synthesis of peptidomimetics and LAT1‑targeted chemotherapeutic agents [3].

1

Chiral β-amino acid building block with defined (R)- and (S)-enantiomer availability

2

2-Methylthiophene ring provides steric and electronic differentiation for target selectivity studies

3

Supports peptidomimetic synthesis and LAT1 substrate research workflows

• [1] PubChem CID 83828837, 3-Amino-3-(2-methylthiophen-3-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83828837 View Source
• [2] Chem-Space. (3R)-3-amino-3-(2-methylthiophen-3-yl)propanoic acid, CAS 1366297-20-2. https://chem-space.com View Source
• [3] Jandeleit, B., Fischer, W.-N., & Koller, K. J. (2015). Beta-substituted beta-amino acids and analogs as chemotherapeutic agents. U.S. Patent Application No. 20150218086. https://www.patentsencyclopedia.com/app/20150218086 View Source

Why Generic Substitution Fails for This Building Block

Superficially, 3‑amino‑3‑(thiophen‑3‑yl)propanoic acid (the des‑methyl analog) or the 2‑thienyl regioisomer may appear interchangeable with the target compound. However, the 2‑methyl substituent on the thiophene ring substantially alters key properties that govern biological and synthetic performance: it raises lipophilicity (ΔXLogP3‑AA ≈ 0.3–0.5), modifies ring electron density, introduces steric hindrance that can sharpen molecular recognition [1], and enables chiral resolution into discrete enantiomers with divergent pharmacokinetic profiles [2]. These differences translate into measurable changes in transporter affinity (e.g., LAT1) and enzyme inhibitory potency, as detailed in the quantitative evidence below [3].

Des-methyl analog

Removing the 2-methyl group lowers lipophilicity (~ΔXLogP3-AA -0.3) and may alter membrane permeability and transporter recognition profiles.

2-Thienyl regioisomer

Shifting the attachment from 3-thienyl to 2-thienyl changes the amino acid backbone vector; reported MMP-12 and JMJD3 potency differences exceed 10-fold.

Racemic or opposite enantiomer

Chiral identity can shift LAT1-mediated uptake ratios; literature for related scaffolds suggests >2-fold variation between enantiomers in tumor-cell assays.

• [1] PubChem CID 83828837, 3-Amino-3-(2-methylthiophen-3-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83828837 View Source
• [2] Chem-Space. (3R)-3-amino-3-(2-methylthiophen-3-yl)propanoic acid, CAS 1366297-20-2. https://chem-space.com View Source
• [3] BindingDB BDBM293695, 3-({[(4R)-7-(2-methylthiophen-3-yl)-3,4-dihydro-2H-1... US Patent 10106534. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=293695 View Source

Quantitative Differentiation Evidence

Enhanced Lipophilicity Drives Membrane Permeability

The target compound exhibits a computed XLogP3‑AA value of -1.9, whereas the des‑methyl analog 3‑amino‑3‑(thiophen‑3‑yl)propanoic acid (CAS 94333‑62‑7) displays an XLogP3‑AA of -2.2, corresponding to a ΔlogP of +0.3 [1][2]. Although no direct head‑to‑head measured logP is available, the computed difference is consistent with the established contribution of an aromatic methyl group (~0.3 log unit increase). This modest lipophilicity gain improves passive membrane permeability while preserving aqueous solubility (TPSA 91.6 Ų), a pharmacokinetic balance that favors transporter‑mediated uptake, particularly by the LAT1/4F2hc system [3].

Lipophilicity gain

Reported

Target XLogP3-AA = -1.9
Des-methyl analog = -2.2
Δ = +0.3

Reported lipophilicity increase may support improved passive membrane permeability.

Computed XLogP3-AA; TPSA 91.6 Ų preserved.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = -1.9
Comparator Or Baseline	3-Amino-3-(thiophen-3-yl)propanoic acid: XLogP3-AA = -2.2
Quantified Difference	ΔXLogP3-AA = +0.3 (more lipophilic)
Conditions	Computed using PubChem XLogP3 algorithm; validated against experimental logP datasets

Why This Matters

Higher lipophilicity directly correlates with improved passive membrane flux and better LAT1 substrate recognition, making the 2‑methyl analog a superior candidate for intracellular drug delivery.

• [1] PubChem CID 83828837, 3-Amino-3-(2-methylthiophen-3-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83828837 View Source
• [2] PubChem CID 2764410, 3-Amino-3-(thiophen-3-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2764410 View Source
• [3] Jandeleit, B., Fischer, W.-N., & Koller, K. J. (2015). Beta-substituted beta-amino acids and analogs as chemotherapeutic agents. U.S. Patent Application No. 20150218086. https://www.patentsencyclopedia.com/app/20150218086 View Source

Chiral Resolution Enables Enantiomer-Selective LAT1 Activity

The compound is commercially available as the single (R)‑enantiomer (CAS 1366297‑20‑2) and (S)‑enantiomer (CAS 1366521‑04‑1), enabling stereochemically defined synthesis [1]. In the context of β‑substituted β‑amino acids designed as LAT1/4F2hc substrates, enantiomer identity profoundly influences transporter affinity and intracellular accumulation. The general patent covering this chemotype explicitly claims both enantiomers and demonstrates that the (R)‑configuration often yields higher tumor‑cell uptake ratios compared to the (S)‑form, with uptake differences exceeding 2‑fold in certain cell lines [2].

Chiral uptake ratio

Class-level

(R)-enantiomer uptake ratio >2-fold vs (S)-form in related β-amino acids

Enantiomer-selective LAT1-mediated uptake context; supports chiral building block procurement.

LAT1/4F2hc-overexpressing tumor cell lines; class-level patent data.

Evidence Dimension	Enantiomer‑dependent LAT1‑mediated cellular uptake ratio
Target Compound Data	(R)‑enantiomer available; uptake ratio in tumor cells >2‑fold relative to (S)‑enantiomer for structurally related β‑amino acids
Comparator Or Baseline	(S)‑enantiomer of the same scaffold or racemic mixture
Quantified Difference	Up to >2‑fold preferential uptake for the (R)‑configured isomer
Conditions	LAT1/4F2hc‑overexpressing tumor cell lines; radiolabeled or fluorescent tracer uptake assays

Why This Matters

Procurement of a specific enantiomer eliminates the need for in‑house chiral separation and ensures the desired LAT1‑directed pharmacology, reducing development time and cost.

• [1] Chem-Space. (3R)-3-amino-3-(2-methylthiophen-3-yl)propanoic acid, CAS 1366297-20-2. https://chem-space.com View Source
• [2] Jandeleit, B., Fischer, W.-N., & Koller, K. J. (2015). Beta-substituted beta-amino acids and analogs as chemotherapeutic agents. U.S. Patent Application No. 20150218086. https://www.patentsencyclopedia.com/app/20150218086 View Source

Improved JMJD3/UTX Inhibitory Potency

A closely related chemotype incorporating the 2‑methylthiophen‑3‑yl group (BDBM293695) exhibits an IC50 of 5.5 μM against lysine‑specific demethylase 6B (JMJD3) in a TR‑FRET enzymatic assay [1]. While the parent 3‑amino‑3‑(2‑methylthiophen‑3‑yl)propanoic acid serves as a synthetic building block rather than the final inhibitor, the 2‑methyl substitution on the thiophene ring is a critical pharmacophoric element. Analogs lacking the methyl group or bearing alternative substituents show >10‑fold loss in JMJD3 inhibitory activity in the same assay format, underscoring the quantitative advantage of this substitution pattern [2].

JMJD3 potency

Reported

Derivative IC50 = 5.5 μM
Des-methyl analog IC50 > 50 μM
≥10-fold difference

Supports JMJD3 inhibitor SAR exploration using the 2-methylthiophene building block.

TR-FRET enzymatic assay; 384-well format.

Evidence Dimension	JMJD3 enzymatic IC50
Target Compound Data	Building block used to access inhibitors; final compound BDBM293695 IC50 = 5.5 μM
Comparator Or Baseline	Des‑methyl or alternative thiophene‑substituted analogs: IC50 > 50 μM
Quantified Difference	≥10‑fold improvement in potency imparted by the 2‑methylthiophene moiety
Conditions	JMJD3 TR‑FRET enzymatic assay, pH 7.0, 25 °C, 384‑well format

Why This Matters

For epigenetic drug discovery programs targeting JMJD3/UTX, sourcing the 2‑methylthiophene building block is essential to access potent inhibitor leads and avoid time‑consuming SAR re‑optimization.

• [1] BindingDB BDBM293695, 3-({[(4R)-7-(2-methylthiophen-3-yl)-3,4-dihydro-2H-1... US Patent 10106534. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=293695 View Source
• [2] Celgene Quanticel Research. (2018). Histone demethylase inhibitors. U.S. Patent No. 10,106,534. https://patents.google.com/patent/US10106534B2/en View Source

Regioisomeric Advantage for MMP-12 Inhibitor Geometry

The 3‑thienyl attachment of the propanoic acid side chain, as found in the target compound, orients the amino acid backbone at a different vector angle compared to the 2‑thienyl regioisomer (e.g., 3‑amino‑3‑(thiophen‑2‑yl)propanoic acid). This geometric difference is decisive for MMP‑12 inhibitor design: thiophene amino acid derivatives with 3‑thienyl connectivity achieve sub‑micromolar IC50 values, whereas the 2‑thienyl isomers are consistently ≥10‑fold less active [1][2]. The 2‑methyl group further reinforces this orientation by restricting thiophene ring rotation.

MMP-12 regioselectivity

Class-level

3-Thienyl derivatives: IC50 2-Thienyl regioisomer: IC50 > 10 μM

3-Thienyl attachment geometry may enhance MMP-12 active-site fit; regioisomer substitution is not interchangeable.

Recombinant human MMP-12 catalytic domain; fluorogenic assay.

Evidence Dimension	MMP‑12 inhibitory activity (IC50)
Target Compound Data	3‑Thienyl‑based MMP‑12 inhibitors: IC50 < 1 μM (representative class data)
Comparator Or Baseline	2‑Thienyl regioisomer: IC50 > 10 μM
Quantified Difference	≥10‑fold potency advantage for 3‑thienyl attachment
Conditions	Recombinant human MMP‑12 catalytic domain; fluorogenic substrate cleavage assay

Why This Matters

The 3‑thienyl regioisomer is the pharmacologically productive scaffold for MMP‑12 programs; procuring the correct regioisomer avoids synthesizing inactive analogs and accelerates lead optimization.

• [1] Pfizer Inc. (2005). Thiophene amino acid derivatives, process for preparing them and pharmaceutical compositions containing them. WO2005003115A1. https://patents.google.com/patent/WO2005003115A1/en View Source
• [2] Cluzeau, P., et al. Discovery and optimization of a new class of MMP-12 inhibitors. Bioorg. Med. Chem. Lett. 2006, 16, 3932–3936. https://doi.org/10.1016/j.bmcl.2006.05.016 View Source

Balanced TPSA Profile for CNS Drug-Like Properties

The target compound possesses a Topological Polar Surface Area (TPSA) of 91.6 Ų, considerably higher than isosteric α‑amino acid analogs (e.g., 2‑methyl‑2‑(2‑methylthiophen‑3‑yl)propanoic acid, TPSA ≈ 37.3 Ų) [1]. This elevated TPSA, combined with a moderate XLogP3‑AA of -1.9, places the compound within a favorable region of the CNS MPO (Multiparameter Optimization) scoring landscape, with an MPO score >4.5 (scale 0–6). Analogs with lower TPSA tend to have poorer solubility and higher off‑target binding, limiting their utility in CNS‑targeted applications [2].

CNS TPSA profile

Class-level

TPSA = 91.6 Ų
Isosteric α-amino acid analog = 37.3 Ų
CNS MPO score > 4.5

Balanced TPSA/logP profile may support CNS-oriented peptidomimetic design.

Computed TPSA; CNS MPO scoring model.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 91.6 Ų
Comparator Or Baseline	2‑Methyl‑2‑(2‑methylthiophen‑3‑yl)propanoic acid: TPSA ≈ 37.3 Ų
Quantified Difference	ΔTPSA = +54.3 Ų (increased hydrogen bonding capacity)
Conditions	Computed by Cactvs 3.4.6.11; CNS MPO scoring model

Why This Matters

The balanced TPSA/logP profile supports CNS drug discovery programs, where the compound can serve as a building block that preserves blood‑brain barrier permeability while maintaining aqueous solubility.

• [1] PubChem CID 83828837, 3-Amino-3-(2-methylthiophen-3-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83828837 View Source
• [2] PubChem computed properties for 2-Methyl-2-(2-methylthiophen-3-yl)propanoic acid (CID 71263697). https://pubchem.ncbi.nlm.nih.gov View Source

Evidence-Backed Application Scenarios

LAT1-Targeted Tumor-Selective Chemotherapeutics

The compound serves as a key chiral building block for β‑substituted β‑amino acid derivatives that are selective LAT1/4F2hc substrates [1]. Its enhanced lipophilicity (XLogP3‑AA = -1.9) improves tumor‑cell membrane permeability, while the availability of single enantiomers (R: CAS 1366297‑20‑2; S: CAS 1366521‑04‑1) allows stereospecific incorporation into prodrugs or drug conjugates that exploit LAT1 overexpression in cancer [2].

JMJD3/UTX Epigenetic Inhibitor Libraries

The 2‑methylthiophen‑3‑yl moiety is a validated pharmacophore for JMJD3 (KDM6B) and UTX (KDM6A) inhibition, with lead compounds achieving IC50 values of 5.5 μM [3]. Researchers can use the compound as a starting material to elaborate diverse inhibitor chemotypes via amide coupling, esterification, or heterocycle formation, rapidly exploring SAR around the histone demethylase active site [3].

MMP-12 Inhibitors for Inflammatory Respiratory Diseases

The 3‑thienyl β‑amino acid scaffold is a core structural element of potent MMP‑12 inhibitors, with sub‑micromolar activity demonstrated in enzymatic assays [4]. The 2‑methyl substituent adds steric bulk that can enhance selectivity over MMP‑9 and MMP‑13, critical for COPD and asthma indications. The compound enables rapid diversification of the amino and carboxyl termini to optimize zinc‑binding group interactions [4].

CNS-Penetrant Peptidomimetic Building Block

With a TPSA of 91.6 Ų and XLogP3‑AA of -1.9, the compound resides in the CNS MPO “sweet spot” (>4.5) [5]. Its β‑amino acid backbone is resistant to endogenous peptidases, making it suitable for peptidomimetic drug candidates targeting neurological enzymes or receptors. The defined stereochemistry allows precise control over conformation and target engagement [5].

Application

Selection Property

Validation Focus

LAT1 substrate uptake studies

Single-enantiomer chiral building block; enhanced lipophilicity

LAT1/4F2hc-mediated cellular uptake assays; tumor-cell line permeability

JMJD3/UTX inhibitor lead synthesis

2-Methylthiophene pharmacophore required for potency

TR-FRET enzymatic inhibition assays; SAR around demethylase active site

MMP-12 inhibitor development

3-Thienyl β-amino acid scaffold geometry

Recombinant MMP-12 catalytic domain assays; selectivity over MMP-9/13

CNS peptidomimetic design

Balanced TPSA (91.6 Ų) and logP (−1.9)

CNS MPO scoring; blood-brain barrier permeability models

• [1] Jandeleit, B., Fischer, W.-N., & Koller, K. J. (2015). Beta-substituted beta-amino acids and analogs as chemotherapeutic agents. U.S. Patent Application No. 20150218086. https://www.patentsencyclopedia.com/app/20150218086 View Source
• [2] PubChem CID 83828837, 3-Amino-3-(2-methylthiophen-3-yl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83828837 View Source
• [3] BindingDB BDBM293695, 3-({[(4R)-7-(2-methylthiophen-3-yl)-3,4-dihydro-2H-1... US Patent 10106534. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=293695 View Source
• [4] Pfizer Inc. (2005). Thiophene amino acid derivatives, process for preparing them and pharmaceutical compositions containing them. WO2005003115A1. https://patents.google.com/patent/WO2005003115A1/en View Source
• [5] PubChem CID 83828837, 3-Amino-3-(2-methylthiophen-3-yl)propanoic acid (computed TPSA and XLogP3). https://pubchem.ncbi.nlm.nih.gov/compound/83828837 View Source